2-((7-chloro-5-oxo-4-propyl-4,5-dihydro-[1,2,4]triazolo[4,3-a]quinazolin-1-yl)thio)-N-(3-fluorophenyl)acetamide

• IUPAC Name: 2-[(7-chloro-5-oxo-4-propyl-[1,2,4]triazolo[4,3-a]quinazolin-1-yl)sulfanyl]-N-(3-fluorophenyl)acetamide
• InChI: InChI=1S/C20H17ClFN5O2S/c1-2-8-26-18(29)15-9-12(21)6-7-16(15)27-19(26)24-25-20(27)30-11-17(28)23-14-5-3-4-13(22)10-14/h3-7,9-10H,2,8,11H2,1H3,(H,23,28)
• InChI Key: COTQOIVWMGBPFH-UHFFFAOYSA-N
• Canonical SMILES: CCCN1C(=O)C2=C(C=CC(=C2)Cl)N3C1=NN=C3SCC(=O)NC4=CC(=CC=C4)F
• Molecular Formula: C20H17ClFN5O2S
• Molecular Weight: 445.9 g/mol

Description

2-((7-chloro-5-oxo-4-propyl-4,5-dihydro-[1,2,4]triazolo[4,3-a]quinazolin-1-yl)thio)-N-(3-fluorophenyl)acetamide is a useful research compound. Its molecular formula is C20H17ClFN5O2S and its molecular weight is 445.9. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Pharmacological Potential

• Antihistaminic Activity : Studies have revealed that certain derivatives in the [1,2,4]triazolo[4,3-a]quinazolin-5(6H)-one series, which are structurally related to the compound , demonstrate significant H1-antihistaminic activity. These compounds have shown potential in protecting animals from histamine-induced bronchospasm, suggesting a possible use in treating allergic reactions (Alagarsamy et al., 2008), (Alagarsamy et al., 2009).

• Benzodiazepine Binding Activity : A study conducted by Francis et al. in 1991 explored the benzodiazepine binding activity of similar compounds. This research found that certain compounds in this series exhibit potent benzodiazepine antagonistic properties in rat models, suggesting potential applications in neuroscience and mental health (Francis et al., 1991).

Anticancer Activity

• Anticancer Properties : Research has also explored the anticancer activities of related compounds. For instance, Reddy et al. (2015) investigated 1,2,4-triazolo[4,3-a]-quinoline derivatives, revealing that certain compounds exhibit significant cytotoxicity against human neuroblastoma and colon carcinoma cell lines (Reddy et al., 2015).

Antibacterial Activity

• Antibacterial Effects : The antibacterial potential of related compounds has been evaluated, with some demonstrating effectiveness against a range of bacterial strains. Antypenko et al. (2017) synthesized N-(phenyl, benzyl, hetaryl)-2-([1,2,4]triazolo[1,5-c]quinazolin-2-ylthio)acetamides, which showed promising activity against various bacteria, including Staphylococcus aureus and Escherichia coli (Antypenko et al., 2017).

Mechanism of Action

Target of action

Compounds containing the [1,2,4]triazolo[4,3-a]quinazoline moiety have been studied for their potential antimicrobial activity . They may act by inhibiting key enzymes in the microbial metabolic pathways.

Pharmacokinetics

The ADME (Absorption, Distribution, Metabolism, and Excretion) properties of a compound depend on its chemical structure and the physiological characteristics of the organism. Compounds with the [1,2,4]triazolo[4,3-a]quinazoline moiety may have good absorption and distribution due to their lipophilic nature .